Agomelatine-d4
Agomelatine-d4
Brand Name:
Vulcanchem
CAS No.:
1079389-44-8
VCID:
VC0129794
InChI:
InChI=1S/C15H17NO2/c1-11(17)16-9-8-13-5-3-4-12-6-7-14(18-2)10-15(12)13/h3-7,10H,8-9H2,1-2H3,(H,16,17)/i8D2,9D2
SMILES:
CC(=O)NCCC1=CC=CC2=C1C=C(C=C2)OC
Molecular Formula:
C15H17NO2
Molecular Weight:
247.32 g/mol
Agomelatine-d4
CAS No.: 1079389-44-8
Reference Standards
VCID: VC0129794
Molecular Formula: C15H17NO2
Molecular Weight: 247.32 g/mol
| CAS No. | 1079389-44-8 |
|---|---|
| Product Name | Agomelatine-d4 |
| Molecular Formula | C15H17NO2 |
| Molecular Weight | 247.32 g/mol |
| IUPAC Name | N-[1,1,2,2-tetradeuterio-2-(7-methoxynaphthalen-1-yl)ethyl]acetamide |
| Standard InChI | InChI=1S/C15H17NO2/c1-11(17)16-9-8-13-5-3-4-12-6-7-14(18-2)10-15(12)13/h3-7,10H,8-9H2,1-2H3,(H,16,17)/i8D2,9D2 |
| Standard InChIKey | YJYPHIXNFHFHND-LZMSFWOYSA-N |
| Isomeric SMILES | [2H]C([2H])(C1=CC=CC2=C1C=C(C=C2)OC)C([2H])([2H])NC(=O)C |
| SMILES | CC(=O)NCCC1=CC=CC2=C1C=C(C=C2)OC |
| Canonical SMILES | CC(=O)NCCC1=CC=CC2=C1C=C(C=C2)OC |
| Synonyms | N-[2-(7-Methoxy-1-naphthalenyl)ethyl-d4]acetamide; N-[2-(7-Methoxy-1-naphthyl)_x000B_ethyl]acetamide-d4; S 20098-d4; Valdoxan-d4; |
| PubChem Compound | 25174420 |
| Last Modified | Nov 11 2021 |
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